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Compound of Interest

Compound Name: Pent-2-ene-1,5-diol

CAS No.: 27354-43-4

Cat. No.: B13692101

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on (Z)-pent-2-
ene-1,5-diol, a specific isomer of pentenediol. While data on this particular compound is

limited, this document consolidates the known details to support further research and

development.

Chemical Identification
The Chemical Abstracts Service (CAS) number for (Z)-pent-2-ene-1,5-diol is 27354-43-4.[1][2]

This unique identifier is crucial for accurate identification and sourcing of the compound.

Physicochemical Properties
A summary of the basic chemical properties for pent-2-ene-1,5-diol is provided in the table

below. It is important to note that much of the publicly available data does not distinguish

between the (Z) and (E) isomers.
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Property Value Source

CAS Number 27354-43-4 [1][2]

Molecular Formula C5H10O2 [1][2]

Molecular Weight 102.13 g/mol [1][2]

Synonyms
cis-pent-2-ene-1,5-diol, (Z)-2-

Pentene-1,5-diol
[1]

InChIKey
YWZHEUFCDPRCAD-

UPHRSURJSA-N
[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of (Z)-pent-2-ene-1,5-diol are not readily

available in the public domain. General synthetic routes for pentenediols may involve the

reduction of corresponding dicarboxylic acids or their derivatives. However, specific conditions

to stereoselectively produce the (Z)-isomer are not well-documented in the provided search

results.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity and potential signaling

pathways associated with (Z)-pent-2-ene-1,5-diol. In contrast, its saturated counterpart,

pentane-1,5-diol, has been investigated for its antimicrobial properties.[3][4] This saturated diol

is believed to exert its effect by dehydrating bacterial cells, a mechanism to which resistance is

less likely to develop.[3][4]

The biological activities of other related unsaturated diols and their derivatives have been

explored. For instance, various terpene-based scaffolds, which can include unsaturated diol

moieties, exhibit a wide range of biological activities, including antibacterial, antifungal, and

anticancer effects.[5] However, no such specific data has been found for (Z)-pent-2-ene-1,5-
diol.

Due to the absence of information on its biological interactions, no signaling pathways or

experimental workflows involving (Z)-pent-2-ene-1,5-diol can be depicted.
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Future Research Directions
The scarcity of data on (Z)-pent-2-ene-1,5-diol presents an opportunity for novel research. Key

areas for future investigation include:

Stereoselective Synthesis: Development of a reliable and efficient method for the synthesis

of the (Z)-isomer.

Biological Screening: Comprehensive evaluation of its biological activity, including

antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action Studies: If any biological activity is identified, elucidation of the

underlying molecular mechanisms and signaling pathways.

The logical workflow for initiating research on this compound is outlined below.
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Proposed research workflow for (Z)-pent-2-ene-1,5-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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